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Compound of Interest

Compound Name: 1-Bromo-1-fluorocyclohexane

Cat. No.: B14755323

For researchers, scientists, and professionals in drug development, the responsible
management of chemical waste is paramount to ensuring a safe laboratory environment and
adhering to regulatory compliance. This guide provides a comprehensive, step-by-step
operational plan for the proper disposal of 1-Bromo-1-fluorocyclohexane. Due to the absence
of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based
on the established protocols for analogous halogenated organic compounds, which are
generally classified as hazardous waste.

Immediate Safety and Handling Protocols

Prior to initiating any disposal procedures, it is imperative to handle 1-Bromo-1-
fluorocyclohexane with the utmost care. Based on data from similar brominated and
fluorinated compounds, it should be treated as a flammable liquid that can cause skin and eye
irritation and is toxic to aquatic life.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including but not limited
to:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat
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Handling: All manipulations of 1-Bromo-1-fluorocyclohexane and its associated waste should
be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1-Bromo-1-
fluorocyclohexane and its isomers, which inform the necessary disposal precautions.

Property Value/Classification Source
Molecular Formula CeH10BrF [1][4][5]
Molecular Weight 181.05 g/mol [11[4115]
Physical State Assumed to be a liquid [5]

Flammable Liquid, Skin Irritant,
Eye Irritant, Toxic to Aquatic [1][2]16]
Life

GHS Hazard Classifications
(Inferred)

) ) Incineration at a licensed
Disposal Recommendation - [31[7]
hazardous waste facility

Step-by-Step Disposal Protocol

The proper disposal of 1-Bromo-1-fluorocyclohexane waste must be managed through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste
contractor.[3][8] Under no circumstances should this chemical be disposed of down the drain or
in regular trash.

e Segregation: At the point of generation, it is crucial to segregate waste containing 1-Bromo-
1-fluorocyclohexane from all other waste streams. Specifically, do not mix it with non-
halogenated organic solvents, aqueous solutions, acids, or bases.[3]

o Waste Container Selection: Use a designated, leak-proof container made of a material
compatible with halogenated organic compounds. The container must have a secure screw-
top cap to prevent the release of vapors.[3]
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o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "1-Bromo-1-fluorocyclohexane," and the associated hazard pictograms
(e.g., flammable, irritant, environmental hazard).[3][9]

o Accumulation: Store the sealed waste container in a designated satellite accumulation area
within the laboratory. This area should be well-ventilated, cool, and away from sources of
ignition.[3][9]

» Disposal Request: Once the container is approaching full, arrange for its collection by your
institution's EHS department or a licensed hazardous waste disposal contractor. Follow your
organization's specific procedures for waste pickup.[3]

Spill and Empty Container Management

Minor Spills: In the event of a small spill, remove all sources of ignition.[2] Wearing appropriate
PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place the contaminated
material into the designated hazardous waste container.[10][11]

Empty Containers: Empty containers that previously held 1-Bromo-1-fluorocyclohexane
should be treated as hazardous waste. Triple-rinse the container with a suitable solvent (e.g.,
acetone or ethanol), collecting the rinsate as hazardous waste. After triple-rinsing, the container
may be disposed of according to your institution's policies.[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste
containing 1-Bromo-1-fluorocyclohexane.
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Caption: Disposal workflow for 1-Bromo-1-fluorocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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